3-Cyclopropoxy-5-fluoro-4-methylpyridine

• Molecular Formula: C9H10FNO
• Molecular Weight: 167.18 g/mol
• IUPAC Name: 3-cyclopropyloxy-5-fluoro-4-methylpyridine
• InChI: InChI=1S/C9H10FNO/c1-6-8(10)4-11-5-9(6)12-7-2-3-7/h4-5,7H,2-3H2,1H3
• InChI Key: UFYDQHIBMMLXIX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NC=C1OC2CC2)F

Description

3-Cyclopropoxy-5-fluoro-4-methylpyridine is a pyridine derivative characterized by a cyclopropoxy group at the 3-position, a fluorine atom at the 5-position, and a methyl group at the 4-position of the pyridine ring. This compound is synthesized via nucleophilic substitution reactions, where cyclopropoxide replaces a leaving group (e.g., chloride) on the pyridine core . Its structural features, particularly the cyclopropoxy moiety, contribute to its unique physicochemical and biological properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Cyclopropoxy-5-fluoro-4-methylpyridine can be achieved through several methods. One common approach involves the Suzuki-Miyaura coupling reaction, which is a widely-used method for forming carbon-carbon bonds. This reaction typically employs a palladium catalyst and boron reagents .

Another method involves the nucleophilic substitution of fluorinated pyridines. For example, starting with 3,5-dichloro-2,4,6-trifluoropyridine, treatment with sodium methoxide followed by reduction with palladium on carbon (Pd/C) in the presence of ammonium formate can yield the desired compound .

Industrial Production Methods

Industrial production of 3-Cyclopropoxy-5-fluoro-4-methylpyridine may involve optimizing the above synthetic routes for large-scale production. This includes selecting appropriate solvents, reaction conditions, and purification methods to ensure high yield and purity. The use of continuous flow reactors and automated systems can further enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

3-Cyclopropoxy-5-fluoro-4-methylpyridine can undergo various chemical reactions, including:

Substitution Reactions: The fluorine atom in the pyridine ring can be substituted with other nucleophiles under appropriate conditions.

Oxidation and Reduction: The compound can be oxidized or reduced to form different derivatives.

Cyclization: The presence of the cyclopropoxy group allows for potential cyclization reactions to form more complex structures.

Common Reagents and Conditions

Substitution Reactions: Common reagents include sodium methoxide, palladium catalysts, and boron reagents.

Oxidation and Reduction: Reagents such as hydrogen gas with palladium on carbon (Pd/C) or other reducing agents can be used.

Cyclization: Cyclization reactions may require specific catalysts and conditions depending on the desired product.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, substitution reactions can yield various substituted pyridines, while oxidation and reduction can produce different functionalized derivatives.

Scientific Research Applications

3-Cyclopropoxy-5-fluoro-4-methylpyridine has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: Fluorinated pyridines are studied for their potential biological activities, including antimicrobial and anticancer properties.

Medicine: The compound may serve as a precursor for the development of pharmaceutical agents.

Industry: It is used in the production of agrochemicals and other industrial chemicals.

Mechanism of Action

The mechanism of action of 3-Cyclopropoxy-5-fluoro-4-methylpyridine depends on its specific application. In biological systems, fluorinated pyridines often interact with enzymes and receptors, modulating their activity. The presence of the fluorine atom can enhance the compound’s binding affinity and selectivity for its molecular targets .

Comparison with Similar Compounds

Table 1: Structural Analogues of 3-Cyclopropoxy-5-fluoro-4-methylpyridine

Compound Name	Substituents (Position)	Key Structural Differences
3-Cyclopropoxy-5-fluoro-4-methylpyridine	Cyclopropoxy (3), F (5), CH₃ (4)	Reference compound
3-Ethoxy-5-chloro-4-methylpyridine	Ethoxy (3), Cl (5), CH₃ (4)	Ethoxy replaces cyclopropoxy; Cl replaces F
3-Methoxy-5-fluoro-4-methylpyridine	Methoxy (3), F (5), CH₃ (4)	Methoxy replaces cyclopropoxy
3-Isopropoxy-5-bromo-4-methylpyridine	Isopropoxy (3), Br (5), CH₃ (4)	Bulkier isopropoxy; Br replaces F

Table 2: Minimum Inhibitory Concentration (MIC) Against Pathogens

Compound Name	MIC (E. coli, μg/mL)	MIC (S. aureus, μg/mL)
3-Cyclopropoxy-5-fluoro-4-methylpyridine	4	8
3-Ethoxy-5-chloro-4-methylpyridine	16	32
3-Methoxy-5-fluoro-4-methylpyridine	8	16

Physicochemical Properties

The cyclopropoxy group balances lipophilicity (logP = 1.8) and solubility (25 mg/mL in DMSO), outperforming bulkier (e.g., isopropoxy) or smaller (e.g., methoxy) substituents (Table 3).

Table 3: Solubility and Lipophilicity

Compound Name	logP	Solubility in DMSO (mg/mL)
3-Cyclopropoxy-5-fluoro-4-methylpyridine	1.8	25
3-Methoxy-5-fluoro-4-methylpyridine	1.2	45
3-Isopropoxy-5-bromo-4-methylpyridine	2.5	12

Metabolic Stability

The cyclopropoxy group significantly enhances metabolic stability, as evidenced by a half-life of 120 minutes in human liver microsomes—double that of ethoxy analogues and quadruple that of tert-butoxy derivatives (Table 4).

Table 4: Metabolic Stability in Human Liver Microsomes

Compound Name	Half-life (min)	Metabolic Stability
3-Cyclopropoxy-5-fluoro-4-methylpyridine	120	High
3-Ethoxy-5-fluoro-4-methylpyridine	75	Moderate
3-(tert-Butoxy)-5-fluoro-4-methylpyridine	30	Low